Methyl 2-hydroxy-3-methylsulfanylbutanoate
Overview
Description
Scientific Research Applications
Chemical and Sensory Characteristics in Wines
One study focused on "Ethyl 2-hydroxy-3-methylbutanoate," investigating its chemical and sensory characteristics in wines. This compound has been identified as a potential marker of lactic acid bacteria esterase activity in wines. The study found that concentrations of this compound in wines were considerably below the detection threshold, indicating no direct effect on fruity aroma modulation in red wine. This research highlights the importance of understanding the sensory and chemical properties of ester compounds in food and beverage products, which could be relevant for studies involving "Methyl 2-hydroxy-3-methylsulfanylbutanoate" in similar contexts (Gammacurta et al., 2018).
Synthesis of Sulfur-Containing Wine Odorants
Another pertinent study involved the synthesis of deuterated analogues of sulfur-containing wine odorants for quantitative determination in wines. This research provides a methodology for the synthesis and quantification of sulfur-containing compounds in food and beverages, which could be applicable to "Methyl 2-hydroxy-3-methylsulfanylbutanoate" for understanding its role in aroma profiles (Kotseridis et al., 2000).
Acid Effects in Aerosol Formation
Research on the acid effects in the formation of secondary organic aerosol from isoprene photooxidation highlights the influence of acidic conditions on the formation of organic compounds in the atmosphere. This study could inform environmental research applications of "Methyl 2-hydroxy-3-methylsulfanylbutanoate," especially regarding its formation and behavior under various atmospheric conditions (Szmigielski et al., 2010).
Tissue Engineering Applications
A study on the application of polyhydroxyalkanoates (PHAs) as tissue engineering materials provides insights into the biodegradability and biomedical applications of polyesters produced by microorganisms. While not directly related, the methodologies and applications discussed could be relevant for exploring biomedical applications of "Methyl 2-hydroxy-3-methylsulfanylbutanoate," particularly in the context of biodegradable materials and tissue engineering (Chen & Wu, 2005).
Mechanism of Action
Mode of Action
A related compound, 3-hydroxy-3-methyl-2-butanone, has been studied and it was found that it undergoes a reaction catalyzed by lithium ethoxide . This could suggest that Methyl 2-hydroxy-3-methylsulfanylbutanoate might have similar interactions with its targets, but this is purely speculative and requires further investigation.
Biochemical Pathways
The biochemical pathways affected by Methyl 2-hydroxy-3-methylsulfanylbutanoate are currently unknown. It’s worth noting that related compounds have been found to interact with short-chain alcohol dehydrogenases , which are involved in various metabolic pathways. This could potentially suggest that Methyl 2-hydroxy-3-methylsulfanylbutanoate might also affect these or similar pathways, but this is purely speculative and requires further investigation.
properties
IUPAC Name |
methyl 2-hydroxy-3-methylsulfanylbutanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3S/c1-4(10-3)5(7)6(8)9-2/h4-5,7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SORCBXXRKLOEED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)OC)O)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-hydroxy-3-methylsulfanylbutanoate | |
CAS RN |
2352665-49-5 |
Source
|
| Record name | methyl 2-hydroxy-3-(methylsulfanyl)butanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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